Cas no 79958-07-9 (Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI))
79958-07-9 structure
Product Name:Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI)
Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI)
- 2-(methyl-nitroso-carbamoyl)oxyethyl N-methyl-N-nitroso-carbamate
- 2-[methyl(nitroso)carbamoyl]oxyethyl N-methyl-N-nitrosocarbamate
- Ethylenebis(nitrosomethyl)carbamate
- 79958-07-9
- DTXSID40229975
- CARBAMIC ACID, METHYLNITROSO-, 1,2-ETHANEDIYL ESTER
-
- Inchi: 1S/C6H10N4O6/c1-9(7-13)5(11)15-3-4-16-6(12)10(2)8-14/h3-4H2,1-2H3
- InChI Key: BTEUKFGQOSKACK-UHFFFAOYSA-N
- SMILES: O(C(N(C)N=O)=O)CCOC(N(C)N=O)=O
Computed Properties
- Exact Mass: 234.06
- Monoisotopic Mass: 234.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118A^2
- XLogP3: -0.6
Experimental Properties
- Density: 1.45
- Boiling Point: 296.7°C at 760 mmHg
- Flash Point: 133.2°C
- Refractive Index: 1.535
Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI) Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
79958-07-9 (Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI)) Related Products
- 615-53-2(N-Methyl-N-nitrosourethane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk